molecular formula C8H7FO4 B8798993 3-Fluoro-4-hydroxy-5-methoxybenzoic acid

3-Fluoro-4-hydroxy-5-methoxybenzoic acid

Cat. No.: B8798993
M. Wt: 186.14 g/mol
InChI Key: FYZDBPSGNQPCMY-UHFFFAOYSA-N
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Description

3-Fluoro-4-hydroxy-5-methoxybenzoic acid is a fluorinated benzoic acid derivative featuring a fluorine atom at position 3, a hydroxyl group at position 4, and a methoxy group at position 5 on the aromatic ring.

Properties

Molecular Formula

C8H7FO4

Molecular Weight

186.14 g/mol

IUPAC Name

3-fluoro-4-hydroxy-5-methoxybenzoic acid

InChI

InChI=1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12)

InChI Key

FYZDBPSGNQPCMY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)C(=O)O)F)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1. Structural and Physical Comparison of Selected Benzoic Acid Derivatives

Compound Name Substituents (Positions 3,4,5) Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties Reference
3-Fluoro-4-hydroxy-5-methoxybenzoic acid F, OH, OCH3 C8H7FO4 186.13* N/A High lipophilicity, moderate acidity -
3-Bromo-5-hydroxy-4-methoxybenzoic acid Br, OCH3, OH C8H7BrO4 263.04 256519-02-5 Bromine enhances polarizability
3-Fluoro-5-(trifluoromethoxy)benzoic acid F, -, OCF3 C8H4F4O3 248.11 1242258-49-6 Strong electron-withdrawing effects
5-Fluoro-2-hydroxybenzoic acid -, -, F (position 5) C7H5FO3 156.11 345-16-4 Low steric hindrance, high solubility
3-Fluoro-4-hydroxybenzoic acid F, OH, - C7H5FO3 156.11 350-29-8 Commercial availability, moderate logP

*Calculated value based on molecular formula.

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